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Compound of Interest

Compound Name: Diosmetin-3-O-glucuronide

Cat. No.: B601455

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the safe disposal
of Diosmetin-3-O-glucuronide, a major circulating metabolite of Diosmetin. While specific
disposal protocols for this compound are not readily available, the following procedures are
based on general best practices for the disposal of flavonoid glycosides and other non-
hazardous laboratory chemicals.

Physicochemical Properties of Diosmetin-3-O-
glucuronide

A summary of the key physicochemical properties of Diosmetin-3-O-glucuronide is presented
below. This information is essential for a comprehensive understanding of the compound's
characteristics.
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Property Value Source
CAS Number 152503-50-9 [11[2]
Molecular Formula C22H20012 [11[2][3]
Molecular Weight 476.39 g/mol [11[2]
Boiling Point 822.8 °C [1]
Flash Point 288.1 °C [1]

Step-by-Step Disposal Procedures

The following step-by-step guide outlines the recommended procedures for the disposal of
Diosmetin-3-O-glucuronide. This process is designed to minimize risks and ensure
compliance with general laboratory safety standards.

1. Waste ldentification and Segregation:

o Characterize the Waste: Identify all components of the waste stream containing Diosmetin-
3-O-glucuronide. This includes any solvents, reagents, or other chemicals present.

e Segregate Waste: Do not mix waste containing Diosmetin-3-O-glucuronide with other
incompatible waste streams. It is recommended to collect it in a designated, clearly labeled
waste container.

2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling Diosmetin-3-O-glucuronide waste. This
includes:

o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat

3. Waste Collection and Storage:
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Container Selection: Use a chemically resistant, leak-proof container with a secure lid for
waste collection.

Labeling: Clearly label the waste container with "Diosmetin-3-O-glucuronide Waste" and
list all other components of the mixture. Include the date of waste generation.

Storage: Store the waste container in a designated, well-ventilated area, away from
incompatible materials. Follow the storage recommendation for the pure compound, which is
typically at <-15°C for long-term stability.[1]

. Disposal Method:

Consult Institutional Guidelines: The primary step is to consult your institution's
Environmental Health and Safety (EHS) office for specific guidelines on chemical waste
disposal. Different institutions have varying protocols.

Chemical Waste Vendor: In most cases, the waste will be collected by a licensed chemical
waste disposal vendor. Follow their procedures for packaging and pickup.

Avoid Drain Disposal: Do not dispose of Diosmetin-3-O-glucuronide or its waste down the
drain.[4] This is a general rule for most laboratory chemicals to prevent environmental
contamination.

Landfill: As a solid, uncontaminated compound, it may be permissible to dispose of it in a
licensed landfill if it is not classified as hazardous. However, this must be confirmed with your
EHS office.

. Spill Management:
In the event of a spill, control the dust if it is in solid form.[4]

Mechanically take up the spilled material and place it in an appropriate container for
disposal.[4]

Clean the spill area with a suitable solvent and collect the cleaning materials as
contaminated waste.
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Logical Workflow for Chemical Disposal

The following diagram illustrates the decision-making process for the proper disposal of a
laboratory chemical like Diosmetin-3-O-glucuronide.
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Caption: A logical workflow for the safe disposal of laboratory chemical waste.
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Disclaimer: This information is intended as a general guide and should not replace the specific
protocols and regulations of your institution. Always consult your organization's Environmental
Health and Safety (EHS) department for detailed instructions on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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